Cas no 1396844-92-0 (2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-(4-fluorophenyl)methylacetamide; oxalic acid)
2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-(4-fluorophenyl)methylacetamide; oxalic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-(4-fluorophenyl)methylacetamide; oxalic acid
- 2-(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)-N-(4-fluorobenzyl)acetamide oxalate
- 1396844-92-0
- 2-(4-{[(4-CHLOROPHENYL)METHOXY]METHYL}PIPERIDIN-1-YL)-N-[(4-FLUOROPHENYL)METHYL]ACETAMIDE; OXALIC ACID
- AKOS026686882
- VU0532232-1
- 2-[4-[(4-chlorophenyl)methoxymethyl]piperidin-1-yl]-N-[(4-fluorophenyl)methyl]acetamide;oxalic acid
- F6111-1587
-
- Inchi: 1S/C22H26ClFN2O2.C2H2O4/c23-20-5-1-18(2-6-20)15-28-16-19-9-11-26(12-10-19)14-22(27)25-13-17-3-7-21(24)8-4-17;3-1(4)2(5)6/h1-8,19H,9-16H2,(H,25,27);(H,3,4)(H,5,6)
- InChI Key: UVPWVOARWOIHEP-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)COCC1CCN(CC(NCC2C=CC(=CC=2)F)=O)CC1.OC(C(=O)O)=O
Computed Properties
- Exact Mass: 494.1619925g/mol
- Monoisotopic Mass: 494.1619925g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 529
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 116Ų
2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-(4-fluorophenyl)methylacetamide; oxalic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6111-1587-2μmol |
2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)-N-[(4-fluorophenyl)methyl]acetamide; oxalic acid |
1396844-92-0 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6111-1587-5μmol |
2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)-N-[(4-fluorophenyl)methyl]acetamide; oxalic acid |
1396844-92-0 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6111-1587-10μmol |
2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)-N-[(4-fluorophenyl)methyl]acetamide; oxalic acid |
1396844-92-0 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6111-1587-20μmol |
2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)-N-[(4-fluorophenyl)methyl]acetamide; oxalic acid |
1396844-92-0 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6111-1587-1mg |
2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)-N-[(4-fluorophenyl)methyl]acetamide; oxalic acid |
1396844-92-0 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6111-1587-2mg |
2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)-N-[(4-fluorophenyl)methyl]acetamide; oxalic acid |
1396844-92-0 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6111-1587-3mg |
2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)-N-[(4-fluorophenyl)methyl]acetamide; oxalic acid |
1396844-92-0 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6111-1587-4mg |
2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)-N-[(4-fluorophenyl)methyl]acetamide; oxalic acid |
1396844-92-0 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6111-1587-5mg |
2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)-N-[(4-fluorophenyl)methyl]acetamide; oxalic acid |
1396844-92-0 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6111-1587-10mg |
2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)-N-[(4-fluorophenyl)methyl]acetamide; oxalic acid |
1396844-92-0 | 10mg |
$79.0 | 2023-09-09 |
2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-(4-fluorophenyl)methylacetamide; oxalic acid Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-(4-fluorophenyl)methylacetamide; oxalic acid
Introduction to 2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-(4-fluorophenyl)methylacetamide; oxalic acid and CAS No. 1396844-92-0
The compound with the CAS number 1396844-92-0 and the product name 2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-(4-fluorophenyl)methylacetamide; oxalic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The intricate molecular architecture of this compound, characterized by its piperidine and fluoro-substituted phenyl groups, makes it a promising candidate for further research and development.
In recent years, there has been a growing interest in the development of novel molecules that can modulate biological pathways effectively. The presence of the 4-chlorophenyl and 4-fluorophenyl moieties in the molecular structure suggests that this compound may exhibit significant pharmacological activity. These substituents are known to enhance binding affinity and selectivity, which are crucial factors in drug design. The piperidin-1-yl group, a common pharmacophore in many bioactive molecules, further contributes to the compound's potential as a therapeutic agent.
The role of oxalic acid in this compound is equally noteworthy. Oxalic acid, while commonly associated with industrial applications, has also shown promise in pharmaceutical research. Its incorporation into the molecular framework of this compound could influence its solubility, stability, and overall bioavailability. This aspect makes it an intriguing subject for further investigation into its potential applications in drug formulation and delivery systems.
The synthesis and characterization of this compound have been areas of active research. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been particularly useful in constructing the complex framework of this molecule.
The pharmacological profile of this compound is another area of intense interest. Preliminary studies have indicated that it may exhibit properties relevant to neurological disorders, cancer therapy, and inflammation modulation. These findings are based on computational modeling and in vitro assays that have been conducted using various bioassay panels. The results suggest that the compound interacts with multiple targets, making it a versatile candidate for further exploration.
In the context of drug discovery, the integration of computational chemistry has revolutionized the way new molecules are designed and evaluated. Molecular docking studies have been particularly valuable in understanding the binding interactions between this compound and potential biological targets. These studies have provided insights into the compound's mechanism of action and have helped identify key residues involved in its binding affinity.
The development of novel drug candidates is often accompanied by challenges related to their pharmacokinetic properties. Issues such as bioavailability, metabolic stability, and toxicity need to be carefully addressed. The use of predictive modeling tools has been instrumental in addressing these challenges early in the drug development process. By leveraging these tools, researchers can optimize the molecular structure to enhance its pharmacokinetic profile.
The regulatory landscape for new pharmaceutical entities is stringent and requires thorough documentation of safety and efficacy data. The journey from laboratory discovery to clinical application involves multiple stages of testing, including preclinical studies and clinical trials. The data generated from these studies are crucial for demonstrating the therapeutic potential of new compounds like this one.
The collaboration between academic institutions and pharmaceutical companies has been pivotal in advancing research in this field. Such partnerships facilitate the translation of laboratory findings into tangible therapeutic solutions. The interdisciplinary nature of modern drug discovery underscores the importance of collaboration across various scientific disciplines.
The ethical considerations surrounding drug development cannot be overlooked. Ensuring patient safety while pursuing innovative therapies is paramount. Rigorous ethical guidelines and regulatory oversight are essential to navigate these complexities effectively.
In conclusion, the compound with CAS number 1396844-92-0 represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a promising candidate for further research and development. The integration of cutting-edge synthetic methodologies, computational chemistry tools, and interdisciplinary collaboration continues to drive progress in this field.
1396844-92-0 (2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-(4-fluorophenyl)methylacetamide; oxalic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)